Cas no 58888-51-0 (1-Butanamine, N,N-dibutyl-, sulfate (1:1))

1-Butanamine, N,N-dibutyl-, sulfate (1:1) structure
58888-51-0 structure
Product Name:1-Butanamine, N,N-dibutyl-, sulfate (1:1)
CAS No:58888-51-0
MF:C12H29NO4S
MW:283.427963018417
CID:340523
PubChem ID:18690257
Update Time:2025-04-19

1-Butanamine, N,N-dibutyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, N,N-dibutyl-, sulfate (1:1)
    • N,N-dibutylbutan-1-amine,sulfuric acid
    • DTXSID60595609
    • 58888-51-0
    • SCHEMBL2148402
    • Sulfuric acid--N,N-dibutylbutan-1-amine (1/1)
    • Inchi: 1S/C12H27N.H2O4S/c1-4-7-10-13(11-8-5-2)12-9-6-3;1-5(2,3)4/h4-12H2,1-3H3;(H2,1,2,3,4)
    • InChI Key: BPEQZXOPABVVLH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 283.18187
  • Monoisotopic Mass: 283.18172958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 77.84
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